3-(2-isopropyl-1H-imidazol-1-yl)butanoic acid

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• SMILES: CC(C)C1=NC=CN1C(C)CC(=O)O
• InChI: InChI=1S/C10H16N2O2/c1-7(2)10-11-4-5-12(10)8(3)6-9(13)14/h4-5,7-8H,6H2,1-3H3,(H,13,14)
• InChIKey: GYXAIYKGSKSEMS-UHFFFAOYSA-N

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic Acid – Physicochemical Identity

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic acid (CAS 1154547-31-5) is a heterocyclic carboxylic acid derivative featuring a butanoic acid backbone N-alkylated with a 2-isopropyl-substituted imidazole ring. Its molecular formula is C₁₀H₁₆N₂O₂ with a molecular weight of 196.25 g/mol . The compound contains a chiral center at the 3-position of the butanoic acid chain, yielding a racemic mixture unless enantiomerically resolved . It is commercially available from multiple suppliers as a research-use-only small molecule scaffold, with typical purity specifications of 95-98% . Its calculated pKa is approximately 4.16 ± 0.10 (predicted for the carboxylic acid moiety), and its LogP is approximately 0.27, indicating modest lipophilicity .

Scaffold Type

Heterocyclic carboxylic acid with 2-isopropylimidazole, supporting SAR library design

Stereochemical Context

Single chiral center supplied as racemate; resolution can support enantiomer-specific studies

Predicted Physicochemical Profile

Reported LogP ~0.27 and pKa ~4.16 inform permeability and ionization assessments

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic Acid – Analog Substitution Limitations

Generic substitution with other imidazole-butanoic acid derivatives is not straightforward due to the precise structural features that govern physicochemical properties, biological recognition, and synthetic utility. The combination of a 2-isopropyl substituent on the imidazole ring and a butanoic acid chain attached at the N1 position creates a unique steric and electronic environment that influences binding affinity, solubility, and metabolic stability [1]. Positional isomers (e.g., 4-(2-isopropyl-1H-imidazol-1-yl)butanoic acid) exhibit different spatial orientation of the carboxylate group, which directly impacts their ability to engage with target binding pockets or metal coordination sites . Similarly, analogs lacking the isopropyl group (e.g., 3-(2-methyl-1H-imidazol-1-yl)butanoic acid) show reduced lipophilicity and altered pharmacokinetic profiles, making them unsuitable substitutes in structure-activity relationship (SAR) studies . The following evidence quantifies these critical points of differentiation.

Positional isomer (4-substituted butanoic acid) alters carboxylate spatial orientation, potentially shifting target engagement.

2-Methyl analog exhibits lower lipophilicity; pharmacokinetic profile may not transfer across biological membranes.

Lack of chiral center in 4-isomer precludes enantiomer-specific investigations.

• [1] Teodoru DV, et al. Copper(II) Methacrylate Complexes with Imidazole Derivatives—Structural, Spectral and Antitumor Features. Molecules. 2024. View Source

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic Acid vs. Key Analogs – Comparative Evidence

Lipophilicity and CNS Drug Design

The calculated partition coefficient (LogP) for 3-(2-isopropyl-1H-imidazol-1-yl)butanoic acid is approximately 0.27 . In contrast, the methyl analog, 3-(2-methyl-1H-imidazol-1-yl)butanoic acid, exhibits a lower predicted LogP of approximately -0.1 . This difference of ~0.37 LogP units translates to a >2-fold increase in lipid solubility for the isopropyl derivative, which is critical for crossing biological membranes such as the blood-brain barrier (BBB). The isopropyl group also increases the topological polar surface area (TPSA) to approximately 55.1 Ų (calculated), which remains within the favorable range for CNS penetration (typically <90 Ų). The methyl analog, while slightly smaller, lacks the optimal balance of lipophilicity and polarity required for consistent CNS exposure [1].

Lipophilicity (LogP)

Cross-study comparable

Target LogP 0.27 vs methyl analog −0.1 (Δ +0.37)

Supports CNS permeability assessment context

Calculated LogP; experimental confirmation advised

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	0.27
Comparator Or Baseline	3-(2-methyl-1H-imidazol-1-yl)butanoic acid: -0.1
Quantified Difference	ΔLogP = +0.37 (≈2.3× greater lipid solubility)
Conditions	Calculated LogP values using vendor-sourced algorithms (Fluorochem).

Why This Matters

The increased lipophilicity of the isopropyl derivative enhances membrane permeability, making it a more suitable scaffold for CNS-targeted small molecule discovery.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source

Steric Bulk and Receptor Binding

The 2-isopropyl substituent on the imidazole ring provides significantly greater steric bulk than a 2-methyl group, which can alter binding pocket complementarity and molecular recognition events. In a study of copper(II) methacrylate complexes with imidazole derivatives, the complex incorporating 2-isopropylimidazole demonstrated superior antitumor activity against B16 murine melanoma cells compared to the corresponding 2-methylimidazole complex. Specifically, the 2-isopropylimidazole complex was identified as the most active among the series, with all complexes exhibiting inhibition in the micromolar range [1]. While this data is from a metal complex rather than the free ligand, it underscores the differential impact of the isopropyl group on biological activity. The 2-isopropyl substituent also influences the pKa of the imidazole ring, shifting it to approximately 14.30 (predicted), which is higher than unsubstituted imidazole (pKa ~7.0), potentially altering protonation states and hydrogen-bonding capabilities under physiological conditions .

Metal-Complex Bioactivity

Class-level inference

Cu(II)-2-isopropylimidazole complex most active in series vs B16 melanoma cells

Metal-complex context may not directly transfer to free ligand

Observed in metal-coordination model

Evidence Dimension	Biological activity (antitumor)
Target Compound Data	Complex with 2-isopropylimidazole: 'more active' than other analogs in micromolar range against B16 melanoma cells.
Comparator Or Baseline	Complexes with 2-methylimidazole, 4-methylimidazole, 2-ethylimidazole.
Quantified Difference	Not explicitly quantified; designated as 'most active' in the series.
Conditions	In vitro cytotoxicity assay against B16 murine melanoma cells.

Why This Matters

The isopropyl group's steric and electronic effects can enhance binding interactions, making the compound a preferred starting point for developing more potent biological probes or lead candidates.

• [1] Teodoru DV, et al. Copper(II) Methacrylate Complexes with Imidazole Derivatives—Structural, Spectral and Antitumor Features. Molecules. 2024. View Source

Chiral Center for Enantioselective Applications

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic acid contains a single chiral center at the C3 position of the butanoic acid chain, resulting in two possible enantiomers . In contrast, the positional isomer 4-(2-isopropyl-1H-imidazol-1-yl)butanoic acid is achiral due to the absence of a stereocenter . The presence of a chiral center in the target compound offers a distinct advantage for enantioselective applications, as the individual enantiomers may exhibit differential binding affinities, pharmacokinetic properties, or toxicity profiles. The compound is currently supplied as a racemic mixture, but the single stereocenter simplifies chiral resolution compared to molecules with multiple chiral centers . This is particularly relevant in medicinal chemistry, where regulatory agencies increasingly require characterization of individual enantiomers. The target compound provides a versatile platform for developing enantiomerically pure leads or for use as a chiral building block in asymmetric synthesis [1].

Chiral Center Presence

Direct structural comparison

Target: 1 asymmetric atom (C3); 4-substituted isomer: 0

Supports enantiomer-resolution workflows for stereochemical studies

Racemate supply; chiral resolution required

Evidence Dimension	Presence of chiral center
Target Compound Data	One asymmetric atom (C3 of butanoic acid chain)
Comparator Or Baseline	4-(2-isopropyl-1H-imidazol-1-yl)butanoic acid: zero asymmetric atoms
Quantified Difference	Chiral vs. achiral (binary property)
Conditions	Structural analysis based on IUPAC nomenclature and SMILES strings.

Why This Matters

The chiral nature of the compound enables enantioselective investigations, which are critical for developing safer and more efficacious pharmaceutical agents.

• [1] FDA Guidance for Industry. Development of New Stereoisomeric Drugs. May 1992. View Source

3-(2-Isopropyl-1H-imidazol-1-yl)butanoic Acid – Key Research Applications

CNS-Penetrant Lead Optimization

In central nervous system (CNS) drug discovery programs, optimizing blood-brain barrier (BBB) permeability is a critical challenge. The target compound, with its calculated LogP of 0.27, offers a more favorable balance of lipophilicity and polarity compared to the 2-methyl analog (LogP ≈ -0.1) . This increased lipid solubility is expected to enhance passive diffusion across biological membranes, including the BBB. Researchers can utilize this scaffold to design libraries of N-alkylated imidazole alkanoic acids for CNS-targeted indications such as epilepsy, anxiety, or neurodegenerative diseases [1]. The imidazole moiety also provides a handle for hydrogen bonding and potential interactions with GABA transporters or other CNS targets [2].

Enantioselective Probe Development

The presence of a single asymmetric center makes 3-(2-isopropyl-1H-imidazol-1-yl)butanoic acid an attractive scaffold for studying enantioselective pharmacology. Unlike its achiral positional isomer (4-(2-isopropyl-1H-imidazol-1-yl)butanoic acid), the target compound can be resolved into its individual enantiomers via chiral chromatography or diastereomeric salt formation [1]. This is particularly valuable in academic and industrial settings where the differential activity of enantiomers must be assessed early in the drug discovery process. The resolved enantiomers can serve as stereochemically pure building blocks for synthesizing more complex molecules with defined three-dimensional architecture, such as imidazole-containing peptidomimetics or enzyme inhibitors [2].

Metal Coordination Complexes

The 2-isopropylimidazole substructure within the target compound is known to form stable coordination complexes with transition metals, including copper(II) and tin(IV) [1]. The copper(II) complex of 2-isopropylimidazole exhibited enhanced antitumor activity against B16 murine melanoma cells compared to analogs with smaller 2-substituents . Researchers can therefore employ 3-(2-isopropyl-1H-imidazol-1-yl)butanoic acid as a bifunctional ligand, where the imidazole nitrogen coordinates to a metal center while the pendant carboxylic acid group can be further derivatized or used to modulate solubility and cellular uptake. This approach is applicable in metallodrug discovery, the development of catalytic systems, and the creation of functional materials with tailored magnetic or electronic properties [2].

Diversity-Oriented Synthesis Building Block

The combination of a carboxylic acid group and an N-alkylated imidazole ring in a single, readily available compound provides a versatile starting point for diversity-oriented synthesis (DOS) campaigns . The carboxylic acid can be activated and coupled with amines to form amides, reduced to an alcohol, or converted to esters and hydrazides. Meanwhile, the imidazole ring can undergo electrophilic substitution (e.g., halogenation, nitration) or N-oxide formation [1]. This bifunctionality allows for rapid generation of structurally diverse libraries for screening against a wide range of biological targets. The compound is commercially available in gram quantities with >95% purity, reducing the need for in-house synthesis of core scaffolds and accelerating hit-to-lead timelines [2].

Application

Selection Property

Validation Focus

CNS permeability research

Predicted LogP and ionization context

Membrane permeability assay comparison

Enantiomer-resolved pharmacological studies

Single chiral center supporting resolution

Enantiomer-specific binding or activity assays

Metallodrug discovery and coordination chemistry

Imidazole nitrogen for metal binding

Metal-ligand complex formation and cytotoxicity screening

Chemical library synthesis

Bifunctional group reactivity

Derivative diversity and purity

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source
• [2] Kerscher-Hack S, et al. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016;124:852-880. View Source